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Abstract

Petroselinyl alcohol, systematically known as (Z)-6-octadecen-1-ol, is a long-chain
monounsaturated fatty alcohol. While its direct discovery and historical documentation are
sparse, its origins are intrinsically linked to its corresponding carboxylic acid, petroselinic acid,
which was first isolated in 1909. This guide provides a comprehensive overview of petroselinyl
alcohol, including its chemical properties, a detailed, representative synthesis protocol from
petroselinic acid, and a discussion of the potential biological activities of long-chain fatty
alcohols, an area where specific research on petroselinyl alcohol is notably absent. This
document aims to serve as a foundational resource for researchers interested in the potential
applications of this molecule.

Introduction and History

The history of petroselinyl alcohol is primarily inferred from the discovery of its parent
compound, petroselinic acid.

The Discovery of Petroselinic Acid

Petroselinic acid, a monounsaturated omega-12 fatty acid, was first isolated from parsley seed
oil (Petroselinum crispum) in 1909.[1] This discovery marked the identification of a new fatty
acid isomer, distinct from the more common oleic acid. Petroselinic acid is abundant in the
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seeds of plants belonging to the Apiaceae family, which includes parsley, coriander, and fennel,
as well as the Araliaceae family.[2] The prevalence of petroselinic acid in these plant families
has been utilized in chemosystematics to establish phylogenetic relationships.[1]

Emergence of Petroselinyl Alcohol

While a specific date or individual credited with the first synthesis or isolation of petroselinyl
alcohol is not readily available in the scientific literature, it is understood to be a naturally
occurring fatty alcohol found in trace amounts in various plants.[3] Its primary significance in
research and commercial applications often lies in its role as a derivative of petroselinic acid.
The development of chemical reduction techniques in organic chemistry provided the means to
convert fatty acids into their corresponding alcohols, making petroselinyl alcohol accessible for
study and potential use.

Chemical and Physical Properties

Petroselinyl alcohol is characterized by an 18-carbon chain with a single cis-double bond at the

6th position.
Property Value Reference
Systematic Name (2)-6-Octadecen-1-ol [3]
Common Name Petroselinyl alcohol [3]
CAS Number 2774-87-0 [4]
Molecular Formula C1s8H360 [4]
Molecular Weight 268.48 g/mol [4]
Appearance White powder [1]
Solubility Insoluble in water; Soluble in o

methanol

Synthesis of Petroselinyl Alcohol

The most direct and common method for the synthesis of petroselinyl alcohol is through the
reduction of its corresponding carboxylic acid, petroselinic acid. A standard and effective
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reagent for this transformation is lithium aluminum hydride (LiAIH4).

General Reaction
Experimental Protocol: Reduction of Petroselinic Acid
with LiAlH4

Disclaimer: This is a representative protocol based on established chemical principles.
Appropriate safety precautions must be taken when working with hazardous reagents like
lithium aluminum hydride.

Materials:

Petroselinic acid

e Lithium aluminum hydride (LiAIH4)

o Anhydrous diethyl ether or tetrahydrofuran (THF)

» Dry ice/acetone bath

e 10% Sulfuric acid (H2SOa4)

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQOa)

« Rotary evaporator

e Separatory funnel

¢ Round-bottom flask

o Magnetic stirrer and stir bar

e Condenser

Procedure:
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Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a
dropping funnel, and a reflux condenser is placed under an inert atmosphere (e.g., nitrogen
or argon).

Reagent Preparation: In the flask, a suspension of lithium aluminum hydride (1.5
equivalents) in anhydrous diethyl ether is prepared and cooled to 0°C using an ice bath.

Addition of Petroselinic Acid: A solution of petroselinic acid (1 equivalent) in anhydrous
diethyl ether is added dropwise to the stirred suspension of LiAlH4 via the dropping funnel
over a period of 30-60 minutes. The rate of addition should be controlled to maintain the
reaction temperature below 5°C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then gently refluxed for 2-4 hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

Quenching: The reaction is carefully quenched by slowly adding ethyl acetate to decompose
any excess LiAlHa. This is followed by the cautious, dropwise addition of water, then 15%
sodium hydroxide solution, and finally more water.

Workup: The resulting mixture is filtered to remove the aluminum salts. The filtrate is
transferred to a separatory funnel, and the organic layer is washed with 10% sulfuric acid,
water, and finally brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield the crude petroselinyl alcohol.

Purification: The crude product can be further purified by column chromatography on silica
gel or by distillation under reduced pressure.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of petroselinyl alcohol from petroselinic acid.
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Biological Activity and Signaling Pathways

There is a significant lack of specific research on the biological activities and associated
signaling pathways of petroselinyl alcohol. However, studies on other long-chain fatty alcohols
provide some context for potential areas of investigation.

Antibacterial Activity of Long-Chain Fatty Alcohols

Several studies have demonstrated the antibacterial properties of long-chain fatty alcohols. The
effectiveness of these compounds often depends on the length of their aliphatic carbon chain.
[5][6] For instance, 1-nonanol, 1-decanol, and 1-undecanol have shown bactericidal activity
and the ability to damage bacterial cell membranes.[6] In contrast, 1-dodecanol and 1-
tridecanol exhibited high antibacterial activity without causing membrane damage, suggesting a
different mode of action.[6] The antibacterial activity of long-chain fatty alcohols has also been
observed against mycobacteria, with 1-decanol showing the highest activity against
Mycobacterium smegmatis and M. tuberculosis.[7][8]

It is crucial to emphasize that these findings are not specific to petroselinyl alcohol, and
dedicated studies are required to determine if it possesses similar antibacterial properties.

Signaling Pathways

Currently, there is no published research detailing any specific signaling pathways modulated
by petroselinyl alcohol. Future research could explore its effects on pathways related to
inflammation, lipid metabolism, or cell proliferation, given the known activities of other lipid
molecules.

Conclusion

Petroselinyl alcohol is a naturally derived fatty alcohol with a history tied to its parent
compound, petroselinic acid. While its chemical properties are well-defined and its synthesis is
straightforward through the reduction of petroselinic acid, there is a substantial gap in the
scientific literature regarding its biological activities and mechanisms of action. The known
antibacterial properties of other long-chain fatty alcohols suggest a potential avenue for future
research into the pharmacological applications of petroselinyl alcohol. This guide provides a
foundational framework for researchers to begin exploring the untapped potential of this
molecule in various scientific and therapeutic fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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